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Compound of Interest

Compound Name: 1,3-Propanesultam

Cat. No.: B3024153 Get Quote

Essential Safety and Handling Guide for 1,3-
Propanesultam
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 1,3-Propanesultam, a chemical that requires stringent safety

protocols due to its hazardous nature. Adherence to these procedures is critical to ensure

personal safety and environmental protection in the laboratory setting.

I. Hazard Identification and Quantitative Data
1,3-Propanesultam is a toxic, carcinogenic, mutagenic, and teratogenic compound.[1] It is

harmful if swallowed or in contact with skin and can cause serious eye damage.[2][3][4] This

substance is classified as a possible human carcinogen (Group 2B) by the International Agency

for Research on Cancer (IARC).[5]
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Property Value Source

Appearance
White crystals or colorless

liquid

Melting Point 30 - 33 °C / 86 - 91.4 °F

Boiling Point 180 °C / 356 °F

Flash Point 171.5 °C / 340.7 °F

Oral LD50 (Rat) > 100 - < 200 mg/kg

II. Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1,3-Propanesultam. The following

table outlines the minimum and recommended protective equipment.

Protection Type Minimum Requirement Recommended Materials

Eye and Face Protection
Chemical splash goggles

meeting ANSI Z87.1 standard.

Polycarbonate goggles and a

face shield should be worn

over goggles when there is a

risk of splashing.

Skin and Body Protection

Flame-resistant lab coat,

chemical-resistant gloves,

closed-toe shoes, and long

pants.

Nomex® or similar flame-

resistant lab coat. Nitrile or

neoprene gloves. Leather or

other non-porous material

shoes. An acid-resistant apron

is also recommended.

Respiratory Protection

Work in a well-ventilated area,

preferably a certified chemical

fume hood.

If engineering controls are

insufficient, a NIOSH-approved

respirator with an organic

vapor cartridge may be

required. For spills or

emergencies, a self-contained

breathing apparatus (SCBA)

may be necessary.
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III. Experimental Protocol: Safe Handling and
Disposal Workflow
The following diagram and detailed steps outline the mandatory procedure for the safe

handling and disposal of 1,3-Propanesultam.

Caption: A stepwise workflow for the safe handling of 1,3-Propanesultam.

Detailed Methodologies:

Preparation:

Ensure the chemical fume hood has a current certification and is functioning correctly.

Gather all necessary apparatus, including glassware, and place them inside the fume

hood.

Before handling, put on all required PPE as detailed in the table above.

Handling:

All transfers and dispensing of 1,3-Propanesultam must be conducted inside a certified

chemical fume hood to minimize inhalation exposure.

Avoid all personal contact, including inhalation, ingestion, and skin/eye contact.

Keep containers securely sealed when not in use.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Spill Management:

In case of a spill, immediately evacuate the area and ensure it is well-ventilated.

For minor spills, use dry clean-up procedures and avoid generating dust. Moisten spilled

solid material first or use a HEPA-filter vacuum for clean-up.
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Absorb liquid spills with an inert material such as sand or vermiculite.

Collect all spilled material and place it into a suitable, sealed container for disposal.

Clean the affected area thoroughly.

Disposal:

All waste containing 1,3-Propanesultam must be handled as hazardous waste in

accordance with local, state, and federal regulations.

Use a designated, sealed, and compatible container for liquid and solid waste.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name.

Arrange for collection by a certified hazardous waste disposal service. Do not discharge

into sewer or waterways.

Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024153#personal-protective-equipment-for-
handling-1-3-propanesultam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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